Cas no 80751-42-4 (N,N-bis[3-(acridin-9-ylamino)propyl]-4-azidobenzamide dihydrochloride)

N,N-bis[3-(acridin-9-ylamino)propyl]-4-azidobenzamide dihydrochloride structure
80751-42-4 structure
Product name:N,N-bis[3-(acridin-9-ylamino)propyl]-4-azidobenzamide dihydrochloride
CAS No:80751-42-4
MF:C39H36Cl2N8O
MW:703.6621
CID:1802513
PubChem ID:149874

N,N-bis[3-(acridin-9-ylamino)propyl]-4-azidobenzamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • N,N-bis[3-(acridin-9-ylamino)propyl]-4-azidobenzamide dihydrochloride
    • 80751-42-4
    • DTXSID60230588
    • N,N-Bis(3-(9-acridinylamino)propyl)-4-azidobenzamide dihydrochloride
    • Benzamide, N,N-bis(3-(9-acridinylamino)propyl)-4-azido-, dihydrochloride
    • Inchi: InChI=1S/C39H34N8O.2ClH/c40-46-45-28-21-19-27(20-22-28)39(48)47(25-9-23-41-37-29-11-1-5-15-33(29)43-34-16-6-2-12-30(34)37)26-10-24-42-38-31-13-3-7-17-35(31)44-36-18-8-4-14-32(36)38;;/h1-8,11-22H,9-10,23-26H2,(H,41,43)(H,42,44);2*1H
    • InChI Key: UOTDMAPKFVJAIR-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C(=C1)C(=C3C=CC=CC3=N2)NCCCN(CCCNC4=C5C=CC=CC5=NC6=CC=CC=C64)C(=O)C7=CC=C(C=C7)N=[N+]=[N-].Cl.Cl

Computed Properties

  • Exact Mass: 702.2389132g/mol
  • Monoisotopic Mass: 702.2389132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 12
  • Complexity: 972
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.5Ų

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